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Compound Name: Maleimide-NODA-GA

Cat. No.: B6297667 Get Quote

An Application Note on the Conjugation of Maleimide-NODA-GA to Antibodies for

Researchers, Scientists, and Drug Development Professionals.

Introduction
The conjugation of chelating agents to monoclonal antibodies (mAbs) is a cornerstone of

targeted radiopharmaceutical development for both imaging and therapeutic applications. This

protocol details the site-specific conjugation of Maleimide-NODA-GA to antibodies. NODA-GA

(1,4,7-triazacyclononane-1,4-diacetate-7-glutaric acid) is a highly effective bifunctional chelator

designed for stable complexation with radiometals. The maleimide functional group allows for

covalent attachment to the antibody via a thiol-reactive mechanism.

The maleimide group reacts specifically with the sulfhydryl (thiol) groups of cysteine residues

on the antibody, forming a stable thioether bond.[1][2] This reaction is highly efficient and

selective when conducted within a pH range of 6.5-7.5.[1][2] For antibodies that lack accessible

free thiols, the interchain disulfide bonds within the hinge region can be partially reduced to

generate reactive cysteine residues, enabling conjugation.[3] This method provides a

straightforward and reproducible way to produce antibody-chelator conjugates for subsequent

radiolabeling and use in targeted applications such as radioimmunotherapy and in vivo

imaging.
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Successful conjugation depends on optimizing several key parameters. The following table

summarizes the generally recommended conditions for the maleimide-based conjugation of

antibodies. It is important to note that these are starting recommendations, and optimal

conditions may vary depending on the specific antibody and application.

Parameter Recommended Range Notes

Antibody Concentration 1 - 10 mg/mL

Higher concentrations (e.g., 2

mg/mL) can improve labeling

efficiency.[4]

Reaction Buffer Phosphate, Tris, or HEPES

Buffer pH should be

maintained between 7.0 and

7.5.[3] Avoid buffers containing

thiols.

Reducing Agent (Optional)
TCEP (tris(2-

carboxyethyl)phosphine)

Use a 10 to 100-fold molar

excess for partial disulfide

bond reduction.

Maleimide-NODA-GA:Ab Molar

Ratio
10:1 to 20:1

This starting range ensures

efficient labeling; further

optimization may be required.

[5]

Reaction Temperature Room Temperature or 2-8 °C
Sensitive proteins may benefit

from lower temperatures.[5]

Reaction Time 2 hours to Overnight

2 hours at room temperature or

overnight at 2-8 °C are typical

incubation times.[3][5]
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If no reduction

3. Maleimide-NODA-GA
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5. Purification
(Size Exclusion Chromatography)

6. Purified Ab-NODA-GA
Conjugate

Click to download full resolution via product page

Caption: Workflow for Maleimide-NODA-GA Antibody Conjugation.

Detailed Experimental Protocol
This protocol provides a general guideline. Specific parameters should be optimized for each

antibody.
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Monoclonal Antibody (mAb)

Maleimide-NODA-GA

Conjugation Buffer: Phosphate-buffered saline (PBS), Tris, or HEPES buffer, pH 7.0-7.5,

degassed.

Anhydrous Dimethyl Sulfoxide (DMSO)

Tris(2-carboxyethyl)phosphine (TCEP) (Optional, for reduction)

Purification Columns: Size exclusion chromatography (e.g., Zeba™ Spin Desalting Columns

or PD MiniTrap™ G-25).

Stabilizing Agents (for storage): Bovine Serum Albumin (BSA), Sodium Azide (NaN₃),

Glycerol.

Antibody Preparation
If the antibody is in a buffer containing primary amines (like Tris) or thiols, exchange it into

the degassed Conjugation Buffer (e.g., PBS, pH 7.2-7.4). This can be done using dialysis or

a desalting column.

Adjust the antibody concentration to 1-10 mg/mL in the Conjugation Buffer. A concentration

of 2 mg/mL is often recommended for optimal labeling.[4]

Disulfide Bond Reduction (Optional)
This step is necessary only if the antibody does not have available free cysteine residues.

Prepare a fresh solution of TCEP in the Conjugation Buffer.

Add a 10 to 100-fold molar excess of TCEP to the antibody solution.

Incubate for approximately 30 minutes at room temperature.[3] To prevent re-oxidation of the

newly formed thiols, it is best to perform this and the subsequent conjugation step under an

inert gas like nitrogen or argon.[3]
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Important: Do not remove the TCEP before proceeding to the conjugation step, as TCEP

does not contain thiols and will not interfere with the maleimide reaction. If using DTT, it must

be removed prior to adding the maleimide reagent.

Preparation of Maleimide-NODA-GA Solution
Allow the vial of Maleimide-NODA-GA to warm to room temperature before opening.

Prepare a 10 mM stock solution by dissolving the Maleimide-NODA-GA in anhydrous

DMSO.[5] Vortex briefly to ensure it is fully dissolved.

This solution should be prepared immediately before use to avoid hydrolysis of the

maleimide group.[5]

Conjugation Reaction
Add the calculated amount of the 10 mM Maleimide-NODA-GA stock solution to the

antibody solution to achieve the desired molar excess (a 10-20x excess is a good starting

point).[5] Add the DMSO solution dropwise while gently stirring the antibody solution.

Protect the reaction vessel from light by wrapping it in aluminum foil.

Incubate the reaction for 2 hours at room temperature or overnight at 2-8 °C with gentle

mixing.[3][5]

Purification of the Conjugate
Following incubation, the unreacted Maleimide-NODA-GA and other small molecules must

be removed from the antibody conjugate.

Purify the conjugate using a size exclusion desalting column (e.g., Zeba™ Spin or PD-10)

according to the manufacturer's instructions. This method efficiently separates the large

antibody conjugate from smaller, unreacted components.[6]

Other suitable purification methods include dialysis, tangential flow filtration (TFF), and

HPLC.[6]

Characterization
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Protein Concentration: Determine the final concentration of the purified antibody conjugate

using a standard protein assay (e.g., BCA) or by measuring absorbance at 280 nm.

Degree of Labeling (DOL): The ratio of NODA-GA molecules to antibody molecules (the

DOL) is a critical quality attribute.[7] This is typically determined using mass spectrometry

(MALDI-TOF or ESI-MS) by comparing the mass of the conjugated antibody to the

unconjugated antibody.

Storage of the Conjugated Antibody
For immediate use, the purified conjugate can be stored at 2-8 °C, protected from light, for

up to one week.[5]

For long-term storage, add BSA to a final concentration of 5-10 mg/mL and sodium azide to

0.01-0.03% to prevent denaturation and microbial growth.[3][5]

Alternatively, add glycerol to a final concentration of 50% and store at -20 °C. Under these

conditions, conjugates can be stable for a year or more.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Maleimide-NODA-GA conjugation protocol for
antibodies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6297667#maleimide-noda-ga-conjugation-protocol-
for-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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